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Compound of Interest

Compound Name: Boc-Asp-OH-15N

CAS No.: 204523-15-9

Cat. No.: B1591071

Get Quote

Executive Summary & Core Safety Directive
Boc-Asp-OH-15N (N-

-t-Butoxycarbonyl-L-aspartic acid,

N-labeled) is a stable isotope-labeled amino acid derivative used primarily in NMR studies and
proteomic mass spectrometry standards.

CRITICAL OPERATIONAL NOTE: Do NOT dispose of this material as radioactive waste. The

N isotope is a stable, non-radioactive isotope found in natural abundance (0.37%) in all living
systems. Disposing of this material via radioactive waste streams is a regulatory violation that
incurs unnecessary costs and logistical burdens. Treat this substance as Chemical Waste only.

Chemical Profile & Hazard Identification[1][2]
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Property Specification

Chemical Name Boc-Asp-OH-15N (N-Boc-L-aspartic acid-15N)

CAS Number
13726-67-5 (Unlabeled parent); Labeled

variants vary

Isotope Status Stable (Non-Radioactive)

Physical State White to off-white powder

Hazard Class
Irritant (Skin/Eye/Respiratory) - Not P-listed or

U-listed

Reactivity
Acid Sensitive (Boc group decomposes in

strong acid)

Storage Class 11 - Combustible Solids

Waste Stream Decision Matrix
Effective disposal requires segregating the material based on its physical state and chemical

environment. Use the following logic flow to determine the correct protocol.
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Start: Waste Identification

Is the waste Solid or Liquid?

Solid Waste

Powder/Resin

Liquid Waste

Solution/Filtrate

Is it Pure/Expired Powder?

PROTOCOL A:
Solid Chemical Waste

Does it contain Strong Acids
(e.g., TFA, HCl)?

YES: High Risk

NO: Solvent Waste

CRITICAL HAZARD:
Boc Decomposes -> Gas (Isobutylene)

Do NOT cap tightly immediately

PROTOCOL B:
Solvent Waste Stream

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Boc-Asp-OH-15N waste streams. Note the critical

gas evolution path for acidic mixtures.
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Detailed Disposal Protocols
PROTOCOL A: Solid Waste (Pure Substance)
Applicability: Expired powder, spilled material, or excess weighing residue.

Segregation: Do not mix with strong oxidizers or active metals.[1]

Containerization: Place the solid material in a clear, chemically compatible polyethylene or

glass container.

Labeling: Affix a hazardous waste label.

Constituents: "Boc-Asp-OH-15N" (Write out full chemical name if space permits: N-Boc-

Aspartic Acid).

Hazard Checkbox: Mark "Irritant" or "Toxic" depending on local EHS definitions for amino

acid derivatives (generally Irritant).

Disposal: Hand over to your facility's chemical waste management team for incineration.

PROTOCOL B: Liquid Waste (Reaction Mixtures)
Applicability: Filtrates from peptide synthesis (SPPS), dissolved stocks, or HPLC waste.

SCIENTIFIC CONTEXT (The "Why"): The Boc (tert-butyloxycarbonyl) protecting group is acid-

labile.[2] In the presence of strong acids (like Trifluoroacetic acid - TFA), it undergoes cleavage

to form Isobutylene gas and CO₂.

Risk: If you dissolve Boc-Asp-OH in TFA and immediately cap the waste bottle tightly, the
evolved gas can pressurize the container, leading to explosion or rupture.

Steps:

Identify Solvents: Determine if the carrier solvent is Halogenated (e.g., DCM) or Non-

Halogenated (e.g., DMF, Methanol).

Acid Neutralization (If applicable): If the waste contains TFA or HCl, allow the solution to

stand in a fume hood with the cap loosely threaded (vented) for 24 hours to allow gas
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evolution to complete.

Consolidation: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).

Documentation: List "Boc-Asp-OH" as a trace contaminant on the carboy tag.

PROTOCOL C: Container Disposal (RCRA Empty)
Applicability: Empty glass vials or shipping bottles.

Per EPA regulations (40 CFR 261.7), a container is considered "RCRA Empty" only after

specific cleaning.[3][4]

1. Empty Contents
(Pour/Scrape)

2. Add Solvent
(Water/Methanol)

3. Agitate & Pour
into Waste Stream

Repeat Steps 2-3
(Total 3 Times)

Deface Label
& Recycle/Trash

Click to download full resolution via product page

Figure 2: The Triple Rinse workflow required to declassify a chemical container as hazardous

waste.[5][4][6]

Triple Rinse: Rinse the bottle three times with a solvent capable of dissolving the residue

(Methanol or Ethanol is recommended for Boc-amino acids).

Collect Rinsate: Pour all three rinses into the Liquid Waste stream (Protocol B).

Deface: Cross out the label or remove it entirely.

Discard: Place the dry, open container in the glass recycling or trash, depending on local lab

policy.

Emergency Procedures
Spill (Solid): Sweep up carefully to avoid dust generation. Wear nitrile gloves and a standard

lab coat. Place in a sealed bag for disposal as solid waste.

Spill (Liquid): Absorb with vermiculite or standard spill pads. If the solvent is flammable (e.g.,

Acetone/DMF), turn off ignition sources.
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Exposure:

Skin: Wash with soap and water for 15 minutes.

Eyes: Flush with water for 15 minutes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1591071/docs#proper-disposal-procedures-for-boc-
asp-oh-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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